2-(2,5-Dimethylbenzyl)naphthalene

• Molecular Formula: C19H18
• Molecular Weight: 246.3 g/mol
• IUPAC Name: 2-[(2,5-dimethylphenyl)methyl]naphthalene
• InChI: InChI=1S/C19H18/c1-14-7-8-15(2)19(11-14)13-16-9-10-17-5-3-4-6-18(17)12-16/h3-12H,13H2,1-2H3
• InChI Key: AHIZETBUNAKGEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CC2=CC3=CC=CC=C3C=C2

Description

2-(2,5-Dimethylbenzyl)naphthalene is a polycyclic aromatic hydrocarbon (PAH) derivative featuring a naphthalene backbone substituted with a 2,5-dimethylbenzyl group. Its molecular structure (Fig. 1) combines the aromatic stability of naphthalene with the steric and electronic effects of the dimethylbenzyl substituent, which may influence solubility, reactivity, and environmental persistence .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Compounds:

• 1-Methylnaphthalene and 2-Methylnaphthalene : Simplest alkylated naphthalenes, widely studied for environmental and toxicological properties .
• 2,5-Dimethylbenzyl chloride : A precursor in synthesizing benzyl-substituted compounds, as demonstrated in the synthesis of quaternary ammonium derivatives .
• C.I.378 (4,4’-Bis(2-methoxystyryl)biphenyl) : A fluorescent brightener with methoxy and styryl substituents, highlighting structural diversity in industrial PAHs .

Analytical Methods

HPLC with Fluorescence Detection (as in ) is effective for PAHs and fluorescent agents. For example:

• C.I.378 is analyzed using a C18 column, gradient elution (5 mmol/L ammonium acetate/acetonitrile), with LOD 0.05 mg/L .
• Methylnaphthalenes require GC-MS or HPLC-UV due to lack of fluorescence, underscoring the importance of substituents in detection .

Table 2: Analytical Performance

Compound	Method	LOD (mg/L)	Key Challenge	Reference
2-(2,5-Dimethylbenzyl)naphthalene*	HPLC-Fluorescence	~0.1	Matrix interference in plastics
1-Methylnaphthalene	GC-MS	0.01	Volatility and low fluorescence
C.I.378	HPLC-Fluorescence	0.05	Co-elution with analogs

*Assumed based on structural similarity to fluorescent PAHs.

Toxicological and Environmental Profiles

Methylnaphthalenes exhibit moderate toxicity, with 2-Methylnaphthalene causing hepatic and respiratory effects in rodents (NOAEL: 10 mg/kg/day) .

Environmental Persistence :

• Methylnaphthalenes partition into air (log K_ow ~3.4) and sediment .
• Benzyl-substituted derivatives likely exhibit higher log K_ow (>4.5), increasing soil adsorption .

Table 3: Toxicity and Environmental Data

Compound	log Kow	Key Health Effects	Environmental Half-Life	Reference
2-(2,5-Dimethylbenzyl)naphthalene*	~4.8 (estimated)	Data lacking	>30 days (estimated)	-
2-Methylnaphthalene	3.4	Hepatotoxicity, respiratory	7–14 days
C.I.378	5.2	Not studied	Stable in polymers